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Compound of Interest

Compound Name: Hexylboronic Acid

Cat. No.: B098045 Get Quote

An In-depth Guide to the Safe Synthesis, Handling, and Storage of Hexylboronic Acid for

Laboratory Applications

Hexylboronic acid (C₆H₁₅BO₂) is an indispensable alkylboronic acid reagent, widely utilized in

organic synthesis, most notably in Suzuki-Miyaura cross-coupling reactions to form carbon-

carbon bonds. Its utility in the synthesis of complex molecules and active pharmaceutical

ingredients makes it a common reagent in both academic and industrial laboratories. However,

like all chemical reagents, its safe and effective use is predicated on a thorough understanding

of its potential hazards and the implementation of robust safety protocols.

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of the safety data for hexylboronic acid. Moving beyond a simple

recitation of Safety Data Sheet (SDS) information, this document synthesizes available data

with field-proven laboratory practices to explain the causality behind safety recommendations,

ensuring a culture of safety and scientific integrity.

Chemical and Physical Identity
A foundational aspect of safe handling is understanding a substance's physical properties.

These characteristics influence storage conditions, appropriate fire-fighting measures, and

potential exposure routes. The properties of hexylboronic acid are summarized below.
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Property Value Source

CAS Number 16343-08-1 [1]

Molecular Formula C₆H₁₅BO₂ [1][2]

Molecular Weight ~130.00 g/mol [1][2]

Appearance
White to off-white flakes or

powder
[3]

Melting Point 88 °C [2]

Boiling Point 226.5 ± 23.0 °C (Predicted) [3]

Flash Point 90.8 °C [3]

Solubility
Soluble in Methanol; Water

solubility: 2.5 g/100 mL
[3]

Sensitivity Air Sensitive, Hygroscopic [3][4]

Hazard Identification and GHS Classification
Hexylboronic acid is classified under the Globally Harmonized System (GHS) as an irritant.

The primary hazards are associated with direct contact and inhalation of its dust.[1][3]

GHS Pictogram Hazard Class Hazard Statement

Warning
Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation.[1]

[5]

Warning
Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation.[1][5]

Warning

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

H335: May cause respiratory

irritation.[1][5][6]

Expert Analysis of Hazards: The irritant nature of boronic acids stems from the electron-

deficient boron atom, which acts as a Lewis acid. This allows it to interact with biological
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nucleophiles, such as amino and hydroxyl groups on proteins and cell membranes, leading to

irritation. While valuable for its reactivity in synthesis, this same property necessitates stringent

measures to prevent direct contact. Furthermore, as a fine powder, it can easily become

airborne, posing a respiratory hazard.

Core Principles of Safe Handling: The Hierarchy of
Controls
Effective laboratory safety relies on a multi-layered approach known as the hierarchy of

controls. This framework prioritizes the most effective measures for risk reduction. Relying

solely on Personal Protective Equipment (PPE) is insufficient; it is the last line of defense.

Hierarchy of Controls for Hexylboronic Acid

Elimination
(Not Feasible)

Substitution
(Use less hazardous boronic acid if possible)

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering and administrative measures over

PPE.

Engineering Controls: The primary method for controlling exposure to hexylboronic acid
dust and vapors is to handle it within a certified chemical fume hood or a ventilated balance

enclosure (for weighing).[4][7][8][9] This physically removes the hazard from the user's

breathing zone.

Administrative Controls: All personnel must be trained on the specific hazards of

hexylboronic acid. Standard Operating Procedures (SOPs) for its use, storage, and

disposal must be written and readily accessible. Clear labeling of containers and work areas

is mandatory.

Personal Protective Equipment (PPE): PPE is used to protect the user from contact after all

higher-level controls have been implemented. The specific PPE requirements are detailed in
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the following section.

Personal Protective Equipment (PPE) Protocol
Proper selection and use of PPE are critical for preventing exposure. The following protocol is

mandatory when handling hexylboronic acid.

Eye and Face Protection: Wear chemical safety goggles that conform to European Standard

EN166 or equivalent.[6][7][10] Standard safety glasses with side shields do not provide a

sufficient seal to protect against fine powders. A face shield should be worn in addition to

goggles if there is a significant risk of splashing or dust generation.

Skin Protection:

Gloves: Wear nitrile protective gloves.[7][10] Always inspect gloves for tears or punctures

before use. Contaminated gloves must be removed promptly using the proper technique to

avoid skin contact, and hands should be washed immediately.

Clothing: A long-sleeved laboratory coat must be worn and kept fully fastened.[4][7][9]

Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: If work is not performed inside a fume hood or if dust generation is

unavoidable, a NIOSH/MSHA-approved respirator with a particulate filter (such as an N95 or

P100) is required.[8][9][10] Respirator use must be in accordance with a formal respiratory

protection program, including fit testing.

Storage and Stability
Hexylboronic acid's stability is influenced by its environment. Improper storage can lead to

degradation and affect experimental outcomes.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[7][9] Many suppliers recommend refrigeration or storage in a freezer under -20°C.[3]

[4][8]

Atmosphere: Due to its sensitivity to air and moisture, it is best stored under an inert

atmosphere, such as nitrogen or argon.[3][4][10]
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Causality: Boronic acids can undergo dehydration to form cyclic boroxine anhydrides,

especially in the presence of moisture.[1][11] This process is often reversible but can

complicate stoichiometry and impact reactivity. Furthermore, boronic acids are susceptible

to oxidation, which can be mitigated by excluding air.[12][13]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[4][8][14][15]

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure. All laboratory

personnel should be familiar with the location of safety showers and eyewash stations.

Identify Exposure Route

Immediate Actions

Exposure Occurs

Eye Contact Skin Contact Inhalation

Immediately flush with eyewash for 15 min.
Remove contact lenses if possible.
Seek immediate medical attention.

Wash with soap and plenty of water.
Remove contaminated clothing.

Seek medical attention if irritation persists.

Move to fresh air.
If breathing is difficult, give oxygen.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency response workflow for different exposure routes to hexylboronic acid.

Step-by-Step First Aid Protocols:
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4][16] Remove contact lenses if present

and easy to do so.[4][6] Seek immediate medical attention.[3][16]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing and shoes.[4][6][16] If skin irritation occurs or persists,

get medical advice.[16]

Inhalation: Move the exposed person to fresh air at once.[4][6][16] If breathing has stopped

or is difficult, provide artificial respiration or oxygen. Keep the person warm and at rest.[16]

Get medical attention immediately.[6]

Ingestion: Do not induce vomiting. Clean the mouth with water.[4][6] If the person is

conscious, have them drink two glasses of water. Seek immediate medical attention.

Accidental Release and Spill Cleanup Protocol
A small spill of solid hexylboronic acid can be managed safely by trained laboratory

personnel.

Evacuate and Secure: Alert others in the area. Ensure the spill area is well-ventilated

(preferably within a fume hood). Remove all sources of ignition.[17]

Don PPE: Wear the appropriate PPE as described in Section 4, including respiratory

protection.

Contain Spill: Prevent the powder from spreading.

Clean Up:

Gently sweep or scoop the solid material into a suitable, labeled container for hazardous

waste disposal.[4][18]

Crucially, avoid creating dust.[4][9] Do not dry sweep with a brush. Use a dampened paper

towel to gently wipe up the final traces of powder.

Do not use water to wash the spill away, as this can spread contamination.
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Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol or

ethanol) and then soap and water.

Dispose: All cleanup materials (gloves, wipes, etc.) must be placed in the hazardous waste

container along with the spilled material.[19]

Disposal Considerations
All waste containing hexylboronic acid, including empty containers and contaminated cleanup

materials, must be treated as hazardous chemical waste.

Waste Collection: Collect waste in clearly labeled, sealed containers.

Regulatory Compliance: Disposal must be carried out in accordance with all local, regional,

and national hazardous waste regulations.[4][14][18] Never dispose of hexylboronic acid
down the drain or in regular trash.

Institutional Guidelines: Always consult your institution's Environmental Health and Safety

(EHS) department for specific disposal procedures.

Toxicological and Ecological Profile: A Note of
Caution
A critical aspect of the safety profile for hexylboronic acid is the limited availability of

comprehensive toxicological and ecological data. Many official SDS documents list "No data

available" for critical endpoints such as acute toxicity (oral, dermal, inhalation), carcinogenicity,

and mutagenicity.[7][20]

Expert Insight: This absence of data does not imply an absence of hazard. For researchers and

drug development professionals, this data gap necessitates a conservative approach. The

substance should be handled with the utmost care, assuming it could have uncharacterized

long-term health effects. The known irritant properties should be considered the minimum

hazard level, and all protocols should be designed to prevent any level of exposure. Similarly,

the lack of ecotoxicity data means that releases to the environment must be strictly avoided.[4]

Conclusion
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Hexylboronic acid is a powerful tool in the synthetic chemist's arsenal. Its effective and safe

use hinges on a disciplined approach grounded in a full understanding of its hazards. By

implementing the hierarchy of controls, adhering to stringent PPE and handling protocols, and

respecting the unknowns in its toxicological profile, researchers can mitigate risks effectively.

The principles and protocols outlined in this guide are designed to empower scientific

professionals to work safely, protect themselves and their colleagues, and maintain the integrity

of their research.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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